Ethyl 3-(3-methylisoxazole-5-carboxamido)benzofuran-2-carboxylate

• IUPAC Name: ethyl 3-[(3-methyl-1,2-oxazole-5-carbonyl)amino]-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C16H14N2O5/c1-3-21-16(20)14-13(10-6-4-5-7-11(10)22-14)17-15(19)12-8-9(2)18-23-12/h4-8H,3H2,1-2H3,(H,17,19)
• InChI Key: QYHRJTCOEIQAIO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=CC=CC=C2O1)NC(=O)C3=CC(=NO3)C
• Molecular Formula: C16H14N2O5
• Molecular Weight: 314.29 g/mol

Description

Ethyl 3-(3-methylisoxazole-5-carboxamido)benzofuran-2-carboxylate, also known as EMIQ, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic properties. EMIQ belongs to the class of benzofuran compounds, which have been studied for their anti-inflammatory, antioxidant, and anticancer properties.

Scientific Research Applications

Synthetic Methodologies and Intermediate Applications

Ethyl 3-(3-methylisoxazole-5-carboxamido)benzofuran-2-carboxylate and related compounds have been synthesized through various chemical reactions, serving as key intermediates in the production of pharmacologically relevant molecules. For instance, novel series of dihydro benzofuro[3,2-e]isoxazolo[4,5-b]azepin-5(5aH)-ones have been synthesized from precursors including 3,5-dimethyl-4-nitroisoxazole. These compounds were subsequently evaluated for their antimicrobial, anti-inflammatory, and analgesic activities, showcasing significant potential in medicinal chemistry (Rajanarendar et al., 2013).

Antitumor and Antimicrobial Properties

Further research has highlighted the antitumor activity of related benzofuran derivatives, such as 2-beta-D-ribofuranosylselenazole-4-carboxamide and its derivatives. These compounds were found to be cytotoxic toward various cancer cell lines and effective against specific carcinoma models in mice (Srivastava & Robins, 1983). This indicates the potential use of ethyl 3-(3-methylisoxazole-5-carboxamido)benzofuran-2-carboxylate derivatives in the development of new antitumor agents.

Drug Synthesis and Pharmacological Screening

The synthesis of polyfunctionalized benzofuran derivatives, including benzofuran-4(5H)-ones and cinnoline-4-carboxamides, has been achieved through efficient domino strategies. These compounds have been subjected to pharmacological screening for various activities, indicating the versatility of ethyl 3-(3-methylisoxazole-5-carboxamido)benzofuran-2-carboxylate derivatives in drug discovery (Ma et al., 2014).

Biological Evaluation and Drug Development

An efficient synthesis and biological screening of benzofuran and benzo[d]isothiazole derivatives for Mycobacterium tuberculosis DNA GyrB inhibition have been reported. This showcases the application of ethyl 3-(3-methylisoxazole-5-carboxamido)benzofuran-2-carboxylate derivatives in the development of new treatments for tuberculosis, emphasizing the compound's role in addressing global health challenges (Reddy et al., 2014).

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.

Mode of Action

Similar compounds have been shown to interact with their targets, leading to various biological activities .

Result of Action

Compounds with similar structures have shown a range of biological activities, including antiviral, anti-inflammatory, and anticancer effects .